![molecular formula C15H13BrO3 B1269254 4-[(4-Bromobenzyl)oxy]-3-methoxybenzaldehyde CAS No. 352455-48-2](/img/structure/B1269254.png)
4-[(4-Bromobenzyl)oxy]-3-methoxybenzaldehyde
Overview
Description
“4-[(4-Bromobenzyl)oxy]-3-methoxybenzaldehyde” is a chemical compound with the molecular formula C15H13BrO3 . It has a molecular weight of 321.17 . It is typically in solid form .
Molecular Structure Analysis
The InChI key of “4-[(4-Bromobenzyl)oxy]-3-methoxybenzaldehyde” is JXNATVTYSLOUDG-UHFFFAOYSA-N . This key can be used to search for the compound in chemical databases and retrieve its 3D structure.Physical And Chemical Properties Analysis
“4-[(4-Bromobenzyl)oxy]-3-methoxybenzaldehyde” is a solid compound . It has a molecular weight of 321.17 .Scientific Research Applications
Synthesis of Anti-inflammatory Agents
This compound has been used in the synthesis of new potent anti-inflammatory agents . Specifically, a cinnamic-amino acid hybrid molecule was synthesized using this compound, and its in silico drug-likeness, in vitro COX-2 inhibition, and pharmacokinetic properties were studied . The results showed high cyclooxygenase inhibitory activity and favorable pharmacokinetic properties .
Development of COX Inhibitors
The compound can be used as a lead for the synthesis of more effective hybrids . In particular, it has been used in the development of potent COX inhibitors . The new compound, in comparison with its cinnamic acid precursor, showed improved biological activities .
Neuroprotective Properties
The compound has been associated with neuroprotective properties . Glycine, which is implicated in the structure of the compound, presents a neuroprotective effect against neuroapoptosis, neuroinflammation, synaptic dysfunction, and memory impairment . Thus, COX-2 inhibitors including in their structure the glycine moiety could offer protection against the onset of Alzheimer’s disease .
Anti-inflammatory Properties
The compound has been linked to anti-inflammatory properties . Cinnamic acids, which are part of the compound’s structure, present a plethora of biological activities, among them anti-inflammatory .
Synthesis of Hybrid Molecules
The compound has been used in the synthesis of hybrid molecules . Specifically, it has been used in the synthesis of cinnamic-amino acid hybrid molecules .
Pharmacokinetic Studies
The compound has been used in pharmacokinetic studies . It has been found to have favorable pharmacokinetic properties and is orally bioavailable according to Lipinski’s rule of five .
Safety and Hazards
properties
IUPAC Name |
4-[(4-bromophenyl)methoxy]-3-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrO3/c1-18-15-8-12(9-17)4-7-14(15)19-10-11-2-5-13(16)6-3-11/h2-9H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXNATVTYSLOUDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=O)OCC2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50352768 |
Source
|
| Record name | 4-[(4-bromobenzyl)oxy]-3-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50352768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
352455-48-2 |
Source
|
| Record name | 4-[(4-bromobenzyl)oxy]-3-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50352768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(4-Bromothien-2-YL)methyl]morpholine](/img/structure/B1269182.png)
![Hydrazinecarbothioamide, 2-[(4-bromophenyl)methylene]-](/img/structure/B1269187.png)
![4-[2-(3-Bromophenoxy)ethyl]morpholine](/img/structure/B1269199.png)
